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Compound of Interest

Compound Name: 3-Ethylhexane

Cat. No.: B044089

An In-depth Technical Guide to 3-Ethylhexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Ethylhexane, alongside a detailed, representative experimental protocol for its
analysis. This document is intended to serve as a valuable resource for professionals in
research and development.

Core Chemical Properties

3-Ethylhexane is an isomer of octane, belonging to the alkane class of hydrocarbons. Its
structure consists of a six-carbon hexane chain with an ethyl group attached to the third carbon
atom.

The molecular formula for 3-Ethylhexane is C8H18.[1][2][3][4][5] Its molecular weight is
approximately 114.23 g/mol .[1][3] Other identifiers include the CAS Registry Number 619-99-8.

[1](21[5]

Summary of Quantitative Data

The following table summarizes key quantitative data for 3-Ethylhexane for easy reference
and comparison.
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Property Value

Molecular Formula C8H18[1][2][3][4][5]
Molecular Weight 114.23 g/mol [1][3]
Molar Mass 114.23 g/mol [4]
Boiling Point 118.54°C[4]
Density 0.7100 g/cm3[4]
CAS Registry Number 619-99-8[1][2][5]

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis

This section details a standard protocol for the identification and quantification of 3-
Ethylhexane in a liquid sample. This method is widely applicable in quality control,
environmental analysis, and chemical research.

Objective: To identify and quantify 3-Ethylhexane in a sample using GC-MS.
Materials:

e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

e Capillary Column (e.g., DB-5ms, 30m x 0.25mm ID, 0.25um film thickness)
o Helium (carrier gas), purity = 99.999%

o 3-Ethylhexane standard, = 99% purity

e Solvent (e.g., Hexane or Pentane, HPLC grade)

o Volumetric flasks, pipettes, and autosampler vials

Procedure:

» Standard Preparation:
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1. Prepare a stock solution of 1000 pg/mL of 3-Ethylhexane in the chosen solvent.

2. Perform serial dilutions to create a set of calibration standards (e.g., 1, 5, 10, 25, 50
pg/mL).

e Sample Preparation:

1. If the sample is complex, perform a liquid-liquid extraction or solid-phase microextraction
(SPME) to isolate volatile organic compounds.

2. Dilute the sample with the solvent to ensure the concentration of 3-Ethylhexane falls
within the calibration range.

e GC-MS Instrument Setup:

o

Inlet Temperature: 250°C

o Injection Mode: Splitless (or split, depending on concentration)

o Injection Volume: 1 uL

o Oven Temperature Program:

» [nitial temperature: 40°C, hold for 2 minutes.

» Ramp: Increase to 150°C at a rate of 10°C/minute.

= Hold at 150°C for 5 minutes.

o Carrier Gas Flow (Helium): 1.0 mL/minute (constant flow).

o MS Transfer Line Temperature: 280°C

o lon Source Temperature: 230°C

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Scan Range: 35-200 m/z.
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e Analysis Sequence:
1. Run a solvent blank to check for system contamination.
2. Inject the calibration standards in order of increasing concentration.
3. Inject the prepared samples.

o Data Analysis:

1. Identify the 3-Ethylhexane peak in the chromatogram based on its retention time, which
should be consistent with the standard.

2. Confirm the identity by comparing the mass spectrum of the peak with a reference library
(e.g., NIST). Key fragments for C8H18 isomers should be present.

3. Generate a calibration curve by plotting the peak area against the concentration of the
standards.

4. Quantify the amount of 3-Ethylhexane in the samples using the regression equation from
the calibration curve.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the GC-MS analysis of 3-Ethylhexane
as described in the experimental protocol.
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Caption: Workflow for the GC-MS analysis of 3-Ethylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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